Cas no 1361658-34-5 (2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361658-34-5
• MF: C₁₃H₅Cl₄F₃
• MW: 359.986010313034
• CID: 4993073
• Update Time: 2025-06-14

2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl4F3/c14-7-4-10(16)12(11(17)5-7)6-1-2-9(15)8(3-6)13(18,19)20/h1-5H
• InChI Key： TVEYOBARACPRKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl

In-Depth Analysis of 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361658-34-5)

The compound 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361658-34-5) is a chlorinated biphenyl derivative with significant applications in industrial and research settings. Its unique molecular structure, featuring tetrachloro and trifluoromethyl substituents, makes it a subject of interest in organic chemistry and material science. Researchers often explore its properties for potential uses in advanced materials, such as liquid crystals or flame retardants, though its applications are carefully regulated to ensure safety and environmental compliance.

One of the most searched questions about this compound is: "What are the properties of 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl?" The answer lies in its physicochemical characteristics. The compound exhibits high thermal stability due to its aromatic backbone and halogenated groups. Its lipophilicity and low water solubility are also notable, which influence its behavior in environmental and biological systems. These traits are critical for understanding its potential interactions and persistence in ecosystems, a topic increasingly relevant in sustainability discussions.

Another trending topic is the synthetic pathways for 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl. Modern organic synthesis often employs palladium-catalyzed cross-coupling reactions to construct the biphenyl core, followed by selective halogenation and trifluoromethylation. Researchers are particularly interested in green chemistry approaches to minimize waste and energy consumption during synthesis. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, are frequently requested by analytical chemists. For instance, its 19F NMR signal is a key identifier due to the distinctive shift caused by the trifluoromethyl group. Such data are essential for quality control in industrial production and for verifying the compound's purity in research applications.

In recent years, the demand for halogenated biphenyls like 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl has grown in niche markets, such as electronic materials and specialty coatings. However, users often search for "alternatives to chlorinated biphenyls" due to regulatory and environmental concerns. This highlights the need for innovation in designing safer, high-performance substitutes without compromising functionality.

From a regulatory perspective, the compound's ecological impact is a hot-button issue. Studies on its biodegradation and bioaccumulation potential are critical for risk assessment. While it is not classified as a hazardous substance under current guidelines, its persistence in the environment warrants careful handling and disposal practices. This aligns with the broader push for circular economy principles in chemical usage.

In summary, 2,4,6,4'-Tetrachloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361658-34-5) is a compound of both scientific and industrial relevance. Its properties, synthesis, and applications continue to inspire research, while its environmental profile underscores the importance of sustainable chemistry practices. As the field evolves, this compound serves as a case study in balancing innovation with responsibility.